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Desmethyl Fluvoxamine β-D-Glucuronide Desmethyl Fluvoxamine β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 89103-66-2
VCID: VC0030620
InChI: InChI=1S/C20H27F3N2O8/c21-20(22,23)12-6-4-11(5-7-12)13(25-32-10-8-24)3-1-2-9-31-19-16(28)14(26)15(27)17(33-19)18(29)30/h4-7,14-17,19,26-28H,1-3,8-10,24H2,(H,29,30)/b25-13+/t14-,15-,16+,17-,19+/m0/s1
SMILES: C1=CC(=CC=C1C(=NOCCN)CCCCOC2C(C(C(C(O2)C(=O)O)O)O)O)C(F)(F)F
Molecular Formula: C20H27F3N2O8
Molecular Weight: 480.437

Desmethyl Fluvoxamine β-D-Glucuronide

CAS No.: 89103-66-2

Reference Standards

VCID: VC0030620

Molecular Formula: C20H27F3N2O8

Molecular Weight: 480.437

Desmethyl Fluvoxamine β-D-Glucuronide - 89103-66-2

CAS No. 89103-66-2
Product Name Desmethyl Fluvoxamine β-D-Glucuronide
Molecular Formula C20H27F3N2O8
Molecular Weight 480.437
IUPAC Name (2S,3S,4S,5R,6R)-6-[(5E)-5-(2-aminoethoxyimino)-5-[4-(trifluoromethyl)phenyl]pentoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C20H27F3N2O8/c21-20(22,23)12-6-4-11(5-7-12)13(25-32-10-8-24)3-1-2-9-31-19-16(28)14(26)15(27)17(33-19)18(29)30/h4-7,14-17,19,26-28H,1-3,8-10,24H2,(H,29,30)/b25-13+/t14-,15-,16+,17-,19+/m0/s1
Standard InChIKey BFHCANBAKJDDQR-PCTIKJEGSA-N
SMILES C1=CC(=CC=C1C(=NOCCN)CCCCOC2C(C(C(C(O2)C(=O)O)O)O)O)C(F)(F)F
Synonyms (E)-5-[(2-Aminoethoxy)imino]-5-[4-(trifluoromethyl)phenyl]pentyl β-D-Glucopyranosiduronic Acid;
PubChem Compound 71315737
Last Modified Nov 11 2021
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